Cas no 2137650-04-3 (3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol)

• Product Name: 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol
• CAS No: 2137650-04-3
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 6147995
• PubChem ID: 165788510
• Update Time: 2025-06-23

3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2137650-04-3
• 3-(aminomethyl)-5-fluoro-8-methylquinolin-2-ol
• EN300-734739
• 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol

• Inchi： 1S/C11H11FN2O/c1-6-2-3-9(12)8-4-7(5-13)11(15)14-10(6)8/h2-4H,5,13H2,1H3,(H,14,15)
• InChI Key： FOCOPQUHCHVFPG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1C=C(CN)C(N2)=O

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol

Professional Introduction to 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol (CAS No. 2137650-04-3)

3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137650-04-3, belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The unique structural features of this molecule, including the presence of an aminomethyl group, a fluoro substituent, and a methyl group, contribute to its potential as a versatile intermediate in drug development.

The< strong>Aminomethyl moiety in 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol introduces a reactive site that can be utilized for further functionalization, making it a valuable building block in synthetic chemistry. The fluoro substituent, on the other hand, is well-documented for its ability to modulate the pharmacokinetic properties of molecules, often enhancing their bioavailability and metabolic stability. This combination of features positions the compound as a promising candidate for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against various diseases, particularly infections caused by protozoa and bacteria. The< strong>5-fluoro and< strong>8-methyl substituents in 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol are particularly noteworthy, as they have been shown to influence the compound's interactions with biological targets. The< strong>methyl group can enhance lipophilicity, while the< strong>fluoro atom can improve binding affinity and resistance to metabolic degradation.

The pharmaceutical industry has been actively exploring quinoline-based compounds for their potential applications in treating neglected tropical diseases such as malaria and leishmaniasis. The structural motif of 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol aligns well with this trend, offering a scaffold that can be modified to target specific pathogens. Furthermore, the< strong>Aminomethyl group provides a handle for conjugation with other pharmacophores, enabling the development of multi-target directed ligands.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of quinoline derivatives like 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol. Molecular docking studies have revealed that this compound can interact with various biological receptors with high specificity. For instance, it has been hypothesized that the< strong>Aminomethyl group can form hydrogen bonds with polar residues in protein binding pockets, while the< strong>fluoro and< strong>methyl groups can stack with aromatic rings or engage in hydrophobic interactions.

The synthesis of 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the< strong>Aminomethyl group, fluorination techniques to incorporate the< strong>fluoro substituent, and alkylation methods to add the< strong>methyl group. These synthetic routes highlight the compound's complexity and the expertise required for its production.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol has shown promise in materials science. Its rigid quinoline core and functionalizable side chains make it a suitable candidate for designing advanced materials with tailored properties. For example, it can be used to develop organic semiconductors or luminescent materials due to its ability to absorb and emit light efficiently.

The growing interest in green chemistry has also influenced the research on 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol. Efforts are being made to develop synthetic protocols that minimize waste and reduce environmental impact. This includes using biodegradable solvents, catalytic methods instead of stoichiometric reagents, and energy-efficient reaction conditions. Such approaches align with global initiatives to promote sustainable chemical manufacturing.

The future prospects of 3-(Aminomethyl)-5-fluoro-8-methylquinolin-2-ol are vast, driven by ongoing research into its biological activities and synthetic versatility. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for human health and technological innovation.